Cas no 1261869-58-2 (Methyl 3-hydroxyquinoline-7-carboxylate)

• Product Name: Methyl 3-hydroxyquinoline-7-carboxylate
• CAS No: 1261869-58-2
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 4822379
• Update Time: 2025-10-28

Methyl 3-hydroxyquinoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxyquinoline-7-carboxylate
• Methyl 3-hydroxyquinoline-7-carboxylate

• Inchi： 1S/C11H9NO3/c1-15-11(14)8-3-2-7-4-9(13)6-12-10(7)5-8/h2-6,13H,1H3
• InChI Key： MXXKMCXTCKOEAX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=CC(=CN=C2C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on Methyl 3-hydroxyquinoline-7-carboxylate

Comprehensive Overview of Methyl 3-hydroxyquinoline-7-carboxylate (CAS No. 1261869-58-2): Properties, Applications, and Research Insights

Methyl 3-hydroxyquinoline-7-carboxylate (CAS No. 1261869-58-2) is a specialized organic compound belonging to the quinoline family, renowned for its versatile applications in pharmaceutical research, material science, and agrochemical development. With the growing demand for heterocyclic compounds in drug discovery, this molecule has garnered significant attention due to its unique structural features and functional groups. Researchers and industries are increasingly exploring its potential as a building block for bioactive molecules, particularly in the synthesis of antimicrobial agents and fluorescence probes.

The compound’s molecular structure, characterized by a hydroxyl group at the 3-position and a methyl ester at the 7-position, offers exceptional reactivity for further derivatization. This makes Methyl 3-hydroxyquinoline-7-carboxylate a valuable intermediate in medicinal chemistry. Recent studies highlight its role in designing quinoline-based therapeutics, addressing challenges such as drug resistance and targeted drug delivery. Its compatibility with modern green chemistry protocols also aligns with the global push for sustainable synthesis methods.

In the context of material science, CAS No. 1261869-58-2 has shown promise in the development of organic electronic materials. Its conjugated quinoline core contributes to photoluminescent properties, making it a candidate for OLEDs and sensors. As industries seek alternatives to traditional inorganic materials, this compound’s tunable optical characteristics are being rigorously investigated. Additionally, its stability under various conditions enhances its utility in high-performance coatings and catalysts.

The rising interest in Methyl 3-hydroxyquinoline-7-carboxylate is reflected in search trends, with queries like "quinoline derivatives in drug discovery" and "sustainable synthesis of heterocycles" gaining traction. Researchers frequently seek information on its spectral data (NMR, IR), solubility profiles, and scalable production methods. Addressing these queries, recent advancements in microwave-assisted synthesis and flow chemistry have streamlined its preparation, reducing waste and improving yields.

From a commercial perspective, suppliers of CAS No. 1261869-58-2 emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP). Regulatory frameworks such as REACH and FDA guidelines ensure its safe handling and application. As the demand for custom synthesis services grows, this compound is increasingly listed in catalogs of fine chemical vendors, catering to both academia and industry.

Looking ahead, the potential of Methyl 3-hydroxyquinoline-7-carboxylate extends to emerging fields like bioconjugation and nanotechnology. Its ability to act as a ligand in metal-organic frameworks (MOFs) or as a fluorescent tag in bioimaging underscores its interdisciplinary relevance. Collaborative efforts between chemists, biologists, and engineers will likely unlock further innovations, solidifying its position as a key intermediate in 21st-century chemical research.